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Compound of Interest

Compound Name: Fingolimod-d4

Cat. No.: B602462

Audience: Researchers, scientists, and drug development professionals.
Introduction

Fingolimod-d4 is the deuterium-labeled version of Fingolimod (FTY720), an
immunomodulating drug used in the treatment of multiple sclerosis.[1][2] In a research context,
particularly in pharmacokinetic and bioanalytical studies, Fingolimod-d4 serves as a critical
internal standard for the quantification of Fingolimod in biological matrices using methods like
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS).[3] Accurate and consistent preparation of stock and working solutions is
paramount to ensure the reliability and reproducibility of experimental results. This document
provides a detailed protocol for the preparation of Fingolimod-d4 solutions.

Quantitative Data Summary

The key properties of Fingolimod-d4 are summarized in the table below for easy reference.
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Property Value Source(s)
2-amino-2-(4-

Chemical Name octylphenethyl)propane- [3114]
1,1,3,3-d4-1,3-diol

Molecular Formula C19H29DaNO2 [31[5]

Molecular Weight 311.5 g/mol [31[5][6]

CAS Number 1346747-38-3 [3][5]

Appearance Off-white solid [4]

Purity >98% [7]

Solubility (Organic)

DMF: = 20 mg/mLDMSO: = 10

mg/mLEthanol: 5

mg/mLMethanol: Soluble

(311418l

Storage (Solid)

2-8 °C or -20°C

[417]

Storage (in Solvent)

-80°C (up to 6 months)-20°C

(up to 1 month)

[8]

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for preparing Fingolimod-d4 stock and

working solutions from the solid compound.
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Start: Fingolimod-d4 Solid

1. Accurately weigh
Fingolimod-d4 powder

i

2. Dissolve in a suitable
organic solvent (e.g., Methanol)

3. High-Concentration

Stock Solution (e.g., 1 mg/mL)

4. Perform serial dilutions
with appropriate solvent

5. Final Working Solutions
(for analytical use)

End: Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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